Cas no 1494258-53-5 (1-(3-fluoropyridine-4-carbonyl)piperazine)

• Product Name: 1-(3-fluoropyridine-4-carbonyl)piperazine
• CAS No: 1494258-53-5
• MF: C₁₀H₁₂FN₃O
• MW: 209.220185279846
• CID: 5578061
• Update Time: 2025-11-01

1-(3-fluoropyridine-4-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-fluoro-4-pyridinyl)-1-piperazinyl-
• 1-(3-fluoropyridine-4-carbonyl)piperazine

• Inchi： 1S/C10H12FN3O/c11-9-7-13-2-1-8(9)10(15)14-5-3-12-4-6-14/h1-2,7,12H,3-6H2
• InChI Key： HXFAVBOUHQNTBF-UHFFFAOYSA-N
• SMILES： C(C1C=CN=CC=1F)(N1CCNCC1)=O

Experimental Properties

• Density: 1.245±0.06 g/cm3(Predicted)
• Boiling Point: 365.9±42.0 °C(Predicted)
• pka: 8.03±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 1-(3-fluoropyridine-4-carbonyl)piperazine

Introduction to 1-(3-fluoropyridine-4-carbonyl)piperazine (CAS No. 1494258-53-5)

1-(3-fluoropyridine-4-carbonyl)piperazine, identified by its Chemical Abstracts Service (CAS) number 1494258-53-5, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic compound features a piperazine moiety linked to a 3-fluoropyridine-4-carbonyl group, making it a versatile intermediate in the synthesis of biologically active molecules. The presence of the fluorine atom in the pyridine ring enhances its pharmacological properties, contributing to its utility in drug design and development.

The compound's structure imparts unique electronic and steric properties, which are highly valuable in medicinal chemistry. The piperazine ring is known for its ability to form hydrogen bonds and interact with biological targets, while the fluorinated pyridine moiety can improve metabolic stability and binding affinity. These characteristics make 1-(3-fluoropyridine-4-carbonyl)piperazine a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in fluorinated pyridines due to their role in enhancing drug efficacy and selectivity. Studies have demonstrated that fluorine substitution can modulate the pharmacokinetic profile of molecules, leading to improved bioavailability and reduced toxicity. The incorporation of 1-(3-fluoropyridine-4-carbonyl)piperazine into drug candidates has shown promise in several therapeutic areas, including central nervous system (CNS) disorders, oncology, and anti-inflammatory treatments.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By leveraging the structural features of 1-(3-fluoropyridine-4-carbonyl)piperazine, researchers have developed novel inhibitors that target specific kinases with high precision. These inhibitors have shown preclinical efficacy in models of cancer and inflammatory diseases, highlighting the potential of this compound as a pharmacological tool.

Another area where 1-(3-fluoropyridine-4-carbonyl)piperazine has demonstrated utility is in the development of antipsychotic and antidepressant drugs. The piperazine moiety is a common structural element in many psychotropic medications due to its ability to interact with neurotransmitter receptors. The addition of a fluorinated pyridine group further enhances the compound's binding affinity and selectivity, leading to improved therapeutic outcomes. Recent studies have shown that derivatives of 1-(3-fluoropyridine-4-carbonyl)piperazine exhibit potent activity against serotonin and dopamine receptors, making them attractive candidates for treating mental health disorders.

The synthesis of 1-(3-fluoropyridine-4-carbonyl)piperazine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between 3-fluoropyridine-4-carboxylic acid derivatives and piperazine under controlled conditions. Advances in catalytic methods have enabled more efficient and sustainable synthetic pathways, reducing the environmental impact of production processes.

In conclusion, 1-(3-fluoropyridine-4-carbonyl)piperazine (CAS No. 1494258-53-5) is a versatile intermediate with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable building block for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.